Cas no 2228542-54-7 (4-2-(dimethylamino)pyridin-3-yloxane-2,6-dione)

• Product Name: 4-2-(dimethylamino)pyridin-3-yloxane-2,6-dione
• CAS No: 2228542-54-7
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 6363114
• PubChem ID: 165671767
• Update Time: 2025-11-01

4-2-(dimethylamino)pyridin-3-yloxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-2-(dimethylamino)pyridin-3-yloxane-2,6-dione
• EN300-1741754
• 2228542-54-7
• 4-[2-(dimethylamino)pyridin-3-yl]oxane-2,6-dione

• Inchi： 1S/C12H14N2O3/c1-14(2)12-9(4-3-5-13-12)8-6-10(15)17-11(16)7-8/h3-5,8H,6-7H2,1-2H3
• InChI Key： HOHJLSDJYHKIPQ-UHFFFAOYSA-N
• SMILES： O1C(CC(C2=CC=CN=C2N(C)C)CC1=O)=O

Computed Properties

• Exact Mass: 234.10044231g/mol
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59.5Ų

Additional information on 4-2-(dimethylamino)pyridin-3-yloxane-2,6-dione

Introduction to 4-2-(dimethylamino)pyridin-3-yloxane-2,6-dione (CAS No: 2228542-54-7)

4-2-(dimethylamino)pyridin-3-yloxane-2,6-dione, identified by the Chemical Abstracts Service Number (CAS No) 2228542-54-7, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic compound features a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of both pyridine and oxazoline moieties in its molecular structure imparts distinct chemical properties, making it a subject of interest for synthetic chemists and biologists alike.

The molecular structure of 4-2-(dimethylamino)pyridin-3-yloxane-2,6-dione consists of a pyridine ring substituted with a dimethylamino group at the 2-position and an oxazoline ring linked to the 3-position of the pyridine. This configuration creates a versatile scaffold that can interact with biological targets in multiple ways. The electron-rich nature of the pyridine ring, combined with the electron-withdrawing effect of the oxazoline moiety, allows for fine-tuning of reactivity and binding affinity. Such structural features are often exploited in the design of novel pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-2-(dimethylamino)pyridin-3-yloxane-2,6-dione. Researchers have been particularly intrigued by its ability to modulate various biological pathways due to its dual functionality. The dimethylamino group is known to enhance solubility and bioavailability, while the oxazoline ring can serve as a binding platform for enzymes and receptors. This combination has led to investigations into its potential as an intermediate in synthesizing drugs targeting neurological disorders, inflammation, and infectious diseases.

One of the most compelling aspects of 4-2-(dimethylamino)pyridin-3-yloxane-2,6-dione is its role in developing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. The structural motif present in this compound can be modified to create potent inhibitors that selectively target specific kinases. For instance, studies have shown that derivatives of 4-2-(dimethylamino)pyridin-3-yloxane-2,6-dione can inhibit tyrosine kinases by binding to their active sites and disrupting normal cellular processes.

Another area where this compound has shown promise is in the development of antiviral agents. The ability of 4-2-(dimethylamino)pyridin-3-yloxane-2,6-dione to interact with viral proteins has been explored in several preclinical studies. By targeting essential viral enzymes or receptors, this compound and its derivatives could potentially interfere with viral replication cycles. Furthermore, its structural flexibility allows for modifications that could enhance its efficacy against drug-resistant strains of viruses.

The synthesis of 4-2-(dimethylamino)pyridin-3-yloxane-2,6-dione is another area of active research. Chemists have developed various synthetic routes to construct its complex framework efficiently. These methods often involve multi-step reactions that require careful optimization to ensure high yields and purity. Advances in catalytic techniques have also enabled the introduction of functional groups at specific positions within the molecule, further expanding its synthetic utility.

Recent computational studies have shed light on the mechanistic aspects of how 4-2-(dimethylamino)pyridin-3-yloxane-2,6-dione interacts with biological targets. Molecular docking simulations have been particularly useful in predicting binding affinities and identifying key residues involved in receptor interactions. These insights have guided experimental efforts to refine lead compounds into more effective therapeutic agents.

The pharmaceutical industry has taken note of the potential applications of 4-2-(dimethylamino)pyridin-3-yloxane-2,6-dione and is actively pursuing its development into novel drugs. Several companies have initiated clinical trials to evaluate the safety and efficacy of derivatives targeting various therapeutic areas. Early results from these trials are promising, suggesting that this compound class could soon make significant contributions to modern medicine.

In conclusion,4-2-(dimethylamino)pyridin-3-yloxane-2,6-dione (CAS No: 2228542-54-7) represents a fascinating compound with diverse applications in chemical biology and drug development. Its unique structural features and biological interactions make it a valuable scaffold for designing new therapeutic agents. As research continues to uncover its full potential,this compound is poised to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.